Cas no 2228795-23-9 (2-fluoro-4-(pyrrolidin-3-yloxy)phenol)

• Product Name: 2-fluoro-4-(pyrrolidin-3-yloxy)phenol
• CAS No: 2228795-23-9
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6526833
• PubChem ID: 165626054
• Update Time: 2025-05-21

2-fluoro-4-(pyrrolidin-3-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(pyrrolidin-3-yloxy)phenol
• 2228795-23-9
• EN300-1792550

• Inchi： 1S/C10H12FNO2/c11-9-5-7(1-2-10(9)13)14-8-3-4-12-6-8/h1-2,5,8,12-13H,3-4,6H2
• InChI Key： CDQFMXHEDCEOKV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OC1CNCC1)O

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-fluoro-4-(pyrrolidin-3-yloxy)phenol

2-Fluoro-4-(pyrrolidin-3-yloxy)phenol

2-Fluoro-4-(pyrrolidin-3-yloxy)phenol is a chemical compound with the CAS number 2228795-23-9. This compound belongs to the class of phenolic compounds, characterized by the presence of a hydroxyl group (-OH) attached to an aromatic ring. The structure of this compound includes a fluorine atom at the 2-position and a pyrrolidin-3-yloxy group at the 4-position of the phenol ring. The pyrrolidin group is a five-membered nitrogen-containing ring, which adds unique chemical and biological properties to the molecule.

The synthesis of 2-fluoro-4-(pyrrolidin-3-yloxy)phenol typically involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to assemble the phenol core with the pyrrolidin group. These methods not only improve yield but also enhance the purity of the final product, making it suitable for various applications.

One of the most promising applications of 2-fluoro-4-(pyrrolidin-3-yloxy)phenol lies in its potential as a precursor for drug development. The compound's structure suggests that it could serve as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific receptor systems. Recent studies have highlighted its ability to modulate certain enzyme activities, making it a valuable tool in medicinal chemistry research.

In addition to its role in pharmaceuticals, 2-fluoro-4-(pyrrolidin-3-yloxy)phenol has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various surface modification techniques.

The biological activity of 2-fluoro-4-(pyrrolidin-3-yloxy)phenol has been a focal point of recent studies. Preclinical experiments have demonstrated its anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Furthermore, its ability to inhibit certain kinases has been explored in the context of cancer treatment. These findings underscore the compound's versatility and its potential impact across multiple fields.

From an environmental perspective, understanding the degradation pathways and ecological impact of 2-fluoro-4-(pyrrolidin-3-yloxy)phenol is crucial for sustainable chemical practices. Recent research has focused on identifying microorganisms capable of biodegrading this compound under various conditions. Such studies are essential for minimizing environmental risks associated with its production and use.

In conclusion, 2-fluoro-4-(pyrrolidin-3-yloxy)phenol (CAS No: 2228795-23-9) is a versatile compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structure and reactivity make it a valuable subject for ongoing research and development efforts.